Cas no 150525-72-7 (Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2)

• Product Name: Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2
• CAS No: 150525-72-7
• MF: C₃₅H₆₂N₁₈O₁₄S
• MW: 991.04398393631
• CID: 99857
• PubChem ID: 90470186
• Update Time: 2025-11-06

Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2 Chemical and Physical Properties

Names and Identifiers

• L-Glutamamide,L-seryl-L-arginyl-L-asparaginyl-L-arginyl-L-cysteinyl-L-asparaginyl-L-a-aspartyl-
• FIBRONECTIN FRAGMENT (196-203)
• Fibronectin Fragment (196-203),SRNRCNDQ-NH2
• H-SER-ARG-ASN-ARG-CYS-ASN-ASP-GLN-NH2
• SER-ARG-ASN-ARG-CYS-ASN-ASP-GLN-NH2
• SRNRCNDQ-NH2
• Fibronectin FragMent (196-203) SRNRCNDQ-NH2
• 150525-72-7
• L-Glutamamide, L-seryl-L-arginyl-L-asparaginyl-L-arginyl-L-cysteinyl-L-asparaginyl-L-alpha-aspartyl-
• Fibronectin fragment(196-203)
• (3S)-3-[[(2S)-4-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-oxobutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-oxobutanoyl]amino]-4-[[(2S)-1,5-diamino-1,5-dioxopentan-2-yl]amino]-4-oxobutanoic acid
• Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2

• Inchi： 1S/C35H62N18O14S/c36-14(12-54)27(61)48-16(3-1-7-45-34(41)42)28(62)50-18(9-23(38)56)30(64)49-17(4-2-8-46-35(43)44)29(63)53-21(13-68)33(67)51-19(10-24(39)57)31(65)52-20(11-25(58)59)32(66)47-15(26(40)60)5-6-22(37)55/h14-21,54,68H,1-13,36H2,(H2,37,55)(H2,38,56)(H2,39,57)(H2,40,60)(H,47,66)(H,48,61)(H,49,64)(H,50,62)(H,51,67)(H,52,65)(H,53,63)(H,58,59)(H4,41,42,45)(H4,43,44,46)/t14-,15-,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： KGRMBLFIBSTYGG-QKSWPAOXSA-N
• SMILES： SC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCC(N)=O)=O)CC(=O)O)=O)CC(N)=O)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CO)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 990.44100
• Monoisotopic Mass: 990.44135990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 68
• Rotatable Bond Count: 43
• Complexity: 1900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -14
• Topological Polar Surface Area: 589Ų

Experimental Properties

• PSA: 622.21000
• LogP: -2.24810

Additional information on Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2

Recent Advances in Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2 and Its Potential Applications in Biomedicine

Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2, a synthetic peptide derived from the fibronectin protein, has garnered significant attention in recent biomedical research due to its role in cell adhesion, migration, and signaling. This peptide, along with the compound 150525-72-7, has been the focus of studies exploring their therapeutic potential in tissue engineering, wound healing, and cancer therapy. This research brief synthesizes the latest findings on these molecules, highlighting their mechanisms of action and potential clinical applications.

Recent studies have demonstrated that Fibronectin Fragment (196-203) plays a critical role in modulating integrin-mediated cell adhesion, a process essential for tissue repair and regeneration. Researchers have utilized advanced techniques such as surface plasmon resonance (SPR) and mass spectrometry to characterize the binding affinity and stability of this peptide. Notably, the peptide's interaction with integrin receptors has been shown to promote endothelial cell migration, suggesting its utility in vascular tissue engineering and angiogenesis-related therapies.

In parallel, investigations into the compound 150525-72-7 have revealed its potential as a small-molecule modulator of fibronectin-integrin interactions. A 2023 study published in the Journal of Medicinal Chemistry reported that 150525-72-7 enhances the bioactivity of Fibronectin Fragment (196-203) by stabilizing its conformation and prolonging its half-life in physiological conditions. This synergistic effect has opened new avenues for developing combination therapies targeting chronic wounds and fibrotic diseases.

One of the most promising applications of Fibronectin Fragment (196-203) lies in cancer research. Recent preclinical studies have shown that this peptide can inhibit tumor metastasis by disrupting the interaction between cancer cells and the extracellular matrix. Specifically, it has been found to downregulate the expression of matrix metalloproteinases (MMPs) in certain cancer cell lines, thereby reducing their invasive potential. These findings were corroborated by in vivo experiments using mouse models of breast cancer, where treatment with the peptide resulted in a significant reduction in lung metastases.

The synthesis and optimization of Fibronectin Fragment (196-203) have also seen technological advancements. A novel solid-phase peptide synthesis (SPPS) protocol developed in 2024 has improved the yield and purity of this peptide, addressing previous challenges in large-scale production. Furthermore, the incorporation of 150525-72-7 as a stabilizing agent in peptide formulations has enhanced the shelf-life and bioactivity of the final product, making it more viable for clinical applications.

Despite these advancements, challenges remain in translating these findings into clinical practice. The pharmacokinetics and long-term safety profile of Fibronectin Fragment (196-203) require further investigation, particularly in the context of chronic administration. Additionally, the precise molecular mechanisms underlying the synergy between this peptide and 150525-72-7 need to be elucidated to optimize their therapeutic potential. Ongoing clinical trials are expected to provide valuable insights into these aspects in the coming years.

In conclusion, the combination of Fibronectin Fragment (196-203) H-Ser-Arg-Asn-Arg-Cys-Asn-Asp-Gln-NH2 and 150525-72-7 represents a promising frontier in biomedicine, with applications ranging from tissue engineering to cancer therapy. Continued research and development in this area hold the potential to yield innovative treatments for a variety of pathological conditions, addressing unmet medical needs in diverse patient populations.